Cas no 2176152-13-7 (1-(5-ethylthiophen-2-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine)

• Product Name: 1-(5-ethylthiophen-2-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine
• CAS No: 2176152-13-7
• MF: C₁₅H₂₁N₃O₂S₂
• MW: 339.476140737534
• CID: 6326698
• PubChem ID: 121188660
• Update Time: 2025-10-28

1-(5-ethylthiophen-2-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethylthiophen-2-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine
• 1-[(5-ethylthiophen-2-yl)sulfonyl]-3-(1-methyl-1H-pyrazol-3-yl)piperidine
• 1-(5-ethylthiophen-2-yl)sulfonyl-3-(1-methylpyrazol-3-yl)piperidine
• 1-((5-ethylthiophen-2-yl)sulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine
• AKOS032744530
• 2176152-13-7
• F6554-1102

• Inchi： 1S/C15H21N3O2S2/c1-3-13-6-7-15(21-13)22(19,20)18-9-4-5-12(11-18)14-8-10-17(2)16-14/h6-8,10,12H,3-5,9,11H2,1-2H3
• InChI Key： CKFQNQLACYRLML-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(N1CCCC(C2C=CN(C)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 339.10751927g/mol
• Monoisotopic Mass: 339.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.8Ų

Additional information on 1-(5-ethylthiophen-2-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine

Compound CAS No. 2176152-13-7: 1-(5-Ethylthiophen-2-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine

The compound with CAS No. 2176152-13-7, named 1-(5-Ethylthiophen-2-yl)sulfonyl-3-(1-methyl-1H-pyrazol-3-yl)piperidine, is a complex organic molecule with a unique structure that combines a piperidine ring, a sulfonyl group, and a substituted thiophene moiety. This compound has garnered attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science.

The molecular structure of CAS No. 2176152-13 is characterized by a piperidine ring, which serves as the central framework. Attached to this ring is a sulfonyl group linked to a 5-Ethylthiophen moiety, while the other position on the piperidine is substituted with a 1-methylpyrazole group. This combination of functional groups provides the compound with unique electronic and steric properties, making it a promising candidate for various chemical reactions and biological assays.

Recent studies have explored the synthesis of CAS No. 2176152 using advanced methodologies such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the molecular architecture, enabling researchers to tailor the compound's properties for specific applications. The synthesis process involves multiple steps, including the preparation of intermediates, purification, and characterization using techniques like NMR spectroscopy and mass spectrometry.

In terms of applications, CAS No. 2176 has shown potential in the development of novel pharmaceutical agents. Its structure suggests that it may act as a kinase inhibitor or modulator of other enzyme activities due to its ability to form hydrogen bonds and π-interactions with biological targets. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, making it a valuable lead compound for further optimization in drug discovery programs.

Beyond pharmacology, CAS No. 2 has also been investigated for its role in materials science. Its sulfur-containing groups contribute to its thermal stability and mechanical properties, making it a candidate for use in high-performance polymers or as an additive in composite materials. Researchers are currently exploring its potential as a building block for advanced materials with tailored functionalities.

From an environmental perspective, the ecological impact of CAS No. 2 has been assessed through biodegradation studies and toxicity tests. Results indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further research is required to fully understand its environmental fate and potential risks.

In conclusion, CAS No. 2 represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as an important tool for innovation in both academic research and industrial development.